Cas no 56671-84-2 (2-Cyclohexen-1-one, 3-iodo-2-methyl-)

• Product Name: 2-Cyclohexen-1-one, 3-iodo-2-methyl-
• CAS No: 56671-84-2
• MF: C₇H₉IO
• MW: 236.050234556198
• CID: 348162
• PubChem ID: 11264840
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-iodo-2-methyl-
• 3-iodo-2-methylcyclohex-2-en-1-one
• DTXSID20460541
• 3-iodo-2-methyl-2-cyclohexen-1-one
• 56671-84-2

• Inchi： 1S/C7H9IO/c1-5-6(8)3-2-4-7(5)9/h2-4H2,1H3
• InChI Key： RPYZYPSUFPTSJT-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(CCC1)=O

Computed Properties

• Exact Mass: 235.96937
• Monoisotopic Mass: 235.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07